Cas no 1261795-13-4 (2,3-Difluoro-3'-(trifluoromethoxy)biphenyl)

• Product Name: 2,3-Difluoro-3'-(trifluoromethoxy)biphenyl
• CAS No: 1261795-13-4
• MF: C₁₃H₇F₅O
• MW: 274.186101198196
• CID: 4994333
• Update Time: 2025-06-09

2,3-Difluoro-3'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-3'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H7F5O/c14-11-6-2-5-10(12(11)15)8-3-1-4-9(7-8)19-13(16,17)18/h1-7H
• InChI Key： YZLIOWYFMMRVAB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C=CC=C(C=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2

Additional information on 2,3-Difluoro-3'-(trifluoromethoxy)biphenyl

Introduction to 2,3-Difluoro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261795-13-4) in Modern Chemical and Pharmaceutical Research

2,3-Difluoro-3'-(trifluoromethoxy)biphenyl, identified by the chemical abstracts service number CAS No. 1261795-13-4, is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by the presence of two fluorine atoms at the 2 and 3 positions of the biphenyl core and a trifluoromethoxy group at the 3' position, exhibits distinct electronic and steric characteristics that make it a valuable candidate for various synthetic and medicinal chemistry applications.

The structural motif of 2,3-difluoro-3'-(trifluoromethoxy)biphenyl combines the rigidity of the biphenyl ring system with the electron-withdrawing effects of fluorine atoms and the methoxy group. This combination imparts a high degree of lipophilicity and electronic tunability, making it an attractive scaffold for designing novel organic materials and bioactive molecules. The fluorine atoms, in particular, play a crucial role in modulating the compound's reactivity and interactions with biological targets, which has been extensively explored in recent years.

In recent years, there has been a surge in research focused on developing advanced materials and pharmaceuticals leveraging fluorinated aromatic compounds. The incorporation of fluorine into organic molecules is well-documented to enhance metabolic stability, improve binding affinity, and alter pharmacokinetic profiles. 2,3-Difluoro-3'-(trifluoromethoxy)biphenyl exemplifies this trend, as its structure allows for fine-tuning of these properties through strategic modifications.

One of the most compelling aspects of 2,3-difluoro-3'-(trifluoromethoxy)biphenyl is its potential as an intermediate in the synthesis of more complex molecules. The presence of both fluoro and methoxy substituents provides multiple handles for further functionalization, enabling chemists to construct intricate molecular architectures with tailored properties. This flexibility has been exploited in various contexts, including the development of liquid crystals, organic semiconductors, and pharmaceutical agents.

The pharmaceutical industry has shown particular interest in fluorinated biphenyl derivatives due to their demonstrated efficacy in modulating biological pathways. For instance, studies have indicated that compounds structurally related to 2,3-difluoro-3'-(trifluoromethoxy)biphenyl exhibit promising activity as kinase inhibitors, aromatase inhibitors, and antiviral agents. The electron-deficient nature of the fluoro-substituted biphenyl ring can enhance interactions with target enzymes or receptors, leading to improved therapeutic outcomes.

Recent advancements in computational chemistry have further facilitated the exploration of 2,3-difluoro-3'-(trifluoromethoxy)biphenyl as a lead compound. Molecular modeling studies have revealed insights into its binding modes with biological targets, providing a rational basis for designing next-generation drugs. These computational approaches are complemented by experimental efforts, where synthetic chemists are continuously developing new methodologies to access fluorinated biphenyl derivatives with enhanced potency and selectivity.

The synthesis of 2,3-difluoro-3'-(trifluoromethoxy)biphenyl itself presents an intriguing challenge due to the sensitivity of fluorine-containing intermediates. However, modern synthetic techniques have made significant strides in enabling efficient access to such compounds. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce fluoro and methoxy groups at specific positions on the biphenyl core with high precision. These advances have not only streamlined the synthesis of 2,3-difluoro-3'-(trifluoromethoxy)biphenyl but also paved the way for similar derivatives.

The impact of 2,3-difluoro-3'-(trifluoromethoxy)biphenyl extends beyond pharmaceuticals into other areas such as materials science. Fluorinated biphenyls are known for their thermal stability and optical properties, making them suitable candidates for use in advanced display technologies and organic light-emitting diodes (OLEDs). The unique electronic structure of 2,3-difluoro-3'-(trifluoromethoxy)biphenyl allows it to function as an effective electron transport material or hole injector in these devices.

In conclusion,2,3-Difluoro-3'-(trifluoromethoxy)biphenyl (CAS No. 1261795-13-4) represents a fascinating compound with broad applications across multiple scientific disciplines. Its structural features offer unparalleled opportunities for customization through synthetic modifications aimed at optimizing its biological activity or material properties. As research continues to uncover new methodologies for fluorinated molecule design,2,3-Difluoro-3'-(trifluoromethoxy)biphenyl is poised to remain at the forefront of innovation in chemical biology and material science.